Cas no 146098-75-1 (Isoxazol-3-yl-acetic acid methyl ester)

• Product Name: Isoxazol-3-yl-acetic acid methyl ester
• CAS No: 146098-75-1
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 5062888
• PubChem ID: 54530476
• Update Time: 2025-06-28

Isoxazol-3-yl-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-Isoxazolyl)acetate
• isoxazol-3-yl-acetic acid methyl ester
• Methyl 2-(isoxazol-3-yl)acetate
• 3-Isoxazoleacetic acid, methyl ester
• Isoxazol-3-yl-acetic acid methyl ester

• MDL： MFCD13705344
• Inchi： 1S/C6H7NO3/c1-9-6(8)4-5-2-3-10-7-5/h2-3H,4H2,1H3
• InChI Key： YWEBQYUNWUOOOB-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CON=1)=O

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.3

Additional information on Isoxazol-3-yl-acetic acid methyl ester

Isoxazol-3-yl-acetic acid methyl ester (CAS No. 146098-75-1): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Isoxazol-3-yl-acetic acid methyl ester (CAS No. 146098-75-1) is a versatile organic compound that has gained significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing an oxygen and a nitrogen atom. The presence of the methyl ester group on the acetic acid moiety further enhances its chemical reactivity and biological utility.

The molecular formula of Isoxazol-3-yl-acetic acid methyl ester is C₇H₈N₂O₃, and its molecular weight is 164.15 g/mol. The compound can be synthesized through various methods, including the reaction of an appropriate nitrile with an aldehyde in the presence of a base, followed by esterification. One common synthetic route involves the condensation of acetonitrile with formaldehyde to form an intermediate, which is then cyclized to form the isoxazole ring. The resulting isoxazole derivative is subsequently treated with methanol in the presence of an acid catalyst to form the methyl ester.

In recent years, Isoxazol-3-yl-acetic acid methyl ester has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of more complex molecules with therapeutic properties. For example, researchers have explored its role in the development of novel anti-inflammatory agents, antimicrobial compounds, and anticancer drugs.

A study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of Isoxazol-3-yl-acetic acid methyl ester exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study also highlighted the compound's ability to modulate key signaling pathways involved in inflammation, making it a promising candidate for further investigation.

Beyond its anti-inflammatory properties, Isoxazol-3-yl-acetic acid methyl ester has shown potential as an antimicrobial agent. A research team from the University of California, Los Angeles (UCLA) demonstrated that certain derivatives of this compound were effective against a range of bacterial strains, including multidrug-resistant pathogens. The mechanism of action was attributed to the disruption of bacterial cell membranes, leading to cell death.

In the realm of cancer research, Isoxazol-3-yl-acetic acid methyl ester has been investigated for its ability to inhibit cancer cell proliferation and induce apoptosis. A study published in Cancer Research in 2021 found that derivatives of this compound selectively targeted cancer cells while sparing normal cells. The researchers identified specific molecular targets within cancer cells that were affected by these derivatives, providing valuable insights into their mechanism of action.

The versatility of Isoxazol-3-yl-acetic acid methyl ester extends beyond medicinal chemistry into other areas such as materials science and catalysis. For instance, it has been used as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. Additionally, its unique electronic properties make it a suitable candidate for use in organic electronics and photovoltaic materials.

In conclusion, Isoxazol-3-yl-acetic acid methyl ester (CAS No. 146098-75-1) is a multifaceted compound with a wide range of applications in various scientific fields. Its structural features and chemical reactivity make it an attractive building block for the synthesis of novel compounds with therapeutic potential. Ongoing research continues to uncover new uses and mechanisms for this compound, solidifying its importance in modern medicinal chemistry and beyond.